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Compound of Interest

Compound Name: Onono

Cat. No.: B1236737 Get Quote

A thorough investigation into the chemical identity of a substance referred to as "Onono"

reveals that this term does not correspond to a single, well-defined chemical compound.

Instead, the name and similar variations are associated with several distinct chemical entities,

making a singular, in-depth technical guide on its core chemical structure impracticable. The

ambiguity stems from references to a Schiff base ligand, an inorganic molecule, a natural

isoflavone, and various pharmaceutical drug candidates.

Multiple Interpretations of "Onono"
The term "Onono" and its close variations appear in scientific and commercial databases with

disparate meanings:

A Pentadentate Schiff Base Ligand: In the context of coordination chemistry, "ONONO" is

used to describe the donor atom sequence of a pentadentate Schiff base ligand.[1] This

ligand is synthesized from salicylaldehyde, leucylalanine, and glycylglycine and is capable of

forming complexes with metal ions like Zn(II).[1] However, the same source also associates

this ligand with the molecular formula N2O3 and the IUPAC name "nitroso nitrite," which

represents a much simpler inorganic compound, indicating a potential inconsistency in the

data.[1]

Nitrosonitrate (ONONO2): PubChem, a comprehensive chemical database, lists a compound

with the synonym "ONONO2" and the IUPAC name "nitroso nitrate," having the molecular

formula N2O4.[2] This is a distinct and well-characterized inorganic molecule.
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Ononin (an Isoflavone): "Ononin" is the common name for Formononetin 7-O-glucoside, a

naturally occurring isoflavone found in sources like soybeans.[3][4] It has a defined chemical

structure (C22H22O9) and has been studied for its anti-inflammatory and neuroprotective

properties.[4]

ONO- Prefixed Pharmaceutical Compounds: ONO Pharmaceutical Co., Ltd. has developed

numerous drug candidates with designations starting with "ONO-," such as ONO-4007 and

ONO-2952.[5][6] These are complex organic molecules with specific therapeutic targets and

are unrelated to the other substances mentioned.

Peroxynitrite (ONOO⁻): The chemical formula ONOO⁻ represents the peroxynitrite ion, a

reactive nitrogen species.[7] While structurally similar in notation, it is a distinct anionic

species.

Conclusion
Due to the lack of a single, universally recognized chemical compound named "Onono," it is

not possible to provide a detailed technical guide with its chemical structure, experimental

protocols, and signaling pathways as requested. The term is ambiguous and refers to multiple,

chemically unrelated substances. Researchers and scientists are advised to use more specific

identifiers, such as the IUPAC name, CAS number, or a common name that uniquely identifies

the compound of interest, to avoid confusion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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